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Compound of Interest

Compound Name: Tridecan-7-amine

Cat. No.: B1583016 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 7-Aminotridecane

Introduction
7-Aminotridecane, also known as 1-hexylheptylamine, is a primary aliphatic amine with the

chemical formula C13H29N.[1] Its structure is characterized by a thirteen-carbon chain with the

amine group attached to the seventh carbon atom.[2] This central positioning of the amine

group on the tridecane backbone gives the molecule a symmetrical structure, which influences

its physicochemical properties and reactivity compared to its isomers, such as 1-

aminotridecane where the amine group is at a terminal position.[2] This document provides a

comprehensive overview of the known physicochemical properties of 7-aminotridecane, details

the experimental protocols for their determination, and outlines a typical synthesis workflow.

This guide is intended for researchers, scientists, and professionals in the field of drug

development and materials science who require detailed technical information on this

compound.

Physicochemical Properties
The quantitative physicochemical data for 7-aminotridecane are summarized in the table below

for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C13H29N [1][3]

Molecular Weight 199.38 g/mol [1][3][4]

Appearance
Colorless to Almost Colorless

Clear Liquid
[1]

Boiling Point 102 °C at 2 mmHg [4]

Specific Gravity (20/20) 0.80

Refractive Index 1.44

Flash Point 113 °C

Purity >97.0% (GC) [1][4]

CAS Number 22513-16-2 [1][2][3]

Experimental Protocols
The determination of the physicochemical properties of 7-aminotridecane involves standard

analytical techniques common in organic chemistry.

Purity Determination by Gas Chromatography (GC)
The purity of 7-aminotridecane is typically assessed using gas chromatography (GC).[1]

Objective: To separate 7-aminotridecane from any impurities, such as starting materials,

byproducts, or residual solvents, and to quantify its percentage purity.

Methodology:

A small, known amount of the 7-aminotridecane sample is dissolved in a suitable volatile

solvent.

This solution is injected into the gas chromatograph, where it is vaporized in a heated

injection port.
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An inert carrier gas (e.g., helium or nitrogen) transports the vaporized sample through a

chromatographic column. The column is coated with a stationary phase that interacts

differently with the various components of the sample.

Due to these differential interactions, the components separate as they travel through the

column.

A detector at the end of the column (commonly a Flame Ionization Detector - FID for

organic compounds) registers the components as they elute.

The resulting chromatogram shows peaks corresponding to each component. The area

under the peak for 7-aminotridecane is compared to the total area of all peaks to calculate

the percentage purity.

Boiling Point Measurement
The boiling point is determined under reduced pressure (vacuum distillation) to prevent

decomposition at higher temperatures.

Objective: To determine the temperature at which the vapor pressure of the liquid equals the

applied pressure.

Methodology:

The 7-aminotridecane sample is placed in a distillation flask connected to a condenser, a

receiving flask, and a vacuum source.

A manometer is included in the system to accurately measure the pressure.

The pressure inside the apparatus is reduced to a stable value (e.g., 2 mmHg).

The distillation flask is heated gradually.

The temperature is recorded when the liquid begins to boil and a steady stream of

condensate is observed on the thermometer and in the condenser. This temperature is the

boiling point at the recorded pressure.
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Synthesis via Nucleophilic Substitution
A common method for the synthesis of 7-aminotridecane is through the nucleophilic

substitution of a 7-halotridecane with ammonia.[2]

Objective: To synthesize 7-aminotridecane with a high yield and purity.

Methodology:

Reaction: A 7-halotridecane (e.g., 7-bromotridecane) is reacted with ammonia. This

reaction is typically performed in a polar solvent like ethanol to dissolve the reactants.[2]

Conditions: The reaction mixture is heated under reflux to provide the necessary activation

energy for the reaction to proceed at a practical rate.[2]

Purification: After the reaction is complete, the product must be separated from the

reaction mixture. This involves:

Extraction: To separate the amine from salts and other polar impurities.

Distillation: To purify the crude product, often under reduced pressure to prevent

degradation.[2]

Verification: The identity and purity of the final product are confirmed using analytical

methods such as Gas Chromatography (GC) and spectroscopic techniques (e.g., NMR,

IR).[2][3]

Visualizations
The following diagram illustrates a generalized workflow for the synthesis and purification of 7-

aminotridecane.
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Caption: Workflow for the synthesis and purification of 7-aminotridecane.

There is currently no specific, well-documented signaling pathway directly involving 7-

aminotridecane in the scientific literature. The primary chemical reactivity of 7-aminotridecane

is dictated by the lone pair of electrons on the nitrogen atom of its primary amine group, which

allows it to function as a nucleophile and a base in various organic reactions.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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